Cas no 2172550-95-5 (tert-butyl N-3-(1-aminocyclohexyl)-2-methylphenylcarbamate)

• Product Name: tert-butyl N-3-(1-aminocyclohexyl)-2-methylphenylcarbamate
• CAS No: 2172550-95-5
• MF: C₁₈H₂₈N₂O₂
• MW: 304.427124977112
• CID: 5872960
• PubChem ID: 165822599
• Update Time: 2025-06-10

tert-butyl N-3-(1-aminocyclohexyl)-2-methylphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(1-aminocyclohexyl)-2-methylphenylcarbamate
• 2172550-95-5
• tert-butyl N-[3-(1-aminocyclohexyl)-2-methylphenyl]carbamate
• EN300-1627490

• Inchi： 1S/C18H28N2O2/c1-13-14(18(19)11-6-5-7-12-18)9-8-10-15(13)20-16(21)22-17(2,3)4/h8-10H,5-7,11-12,19H2,1-4H3,(H,20,21)
• InChI Key： ILYQCMZITWRXQT-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=CC(=C1C)C1(CCCCC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 304.215078140g/mol
• Monoisotopic Mass: 304.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-3-(1-aminocyclohexyl)-2-methylphenylcarbamate

Research Brief on tert-Butyl N-3-(1-Aminocyclohexyl)-2-Methylphenylcarbamate (CAS: 2172550-95-5)

The compound tert-butyl N-3-(1-aminocyclohexyl)-2-methylphenylcarbamate (CAS: 2172550-95-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This carbamate derivative, characterized by its unique cyclohexylamine and tert-butyl carbamate moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of tert-butyl N-3-(1-aminocyclohexyl)-2-methylphenylcarbamate. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel catalytic approach that significantly improves yield and purity, addressing previous challenges in large-scale synthesis. This breakthrough is particularly relevant for pharmaceutical companies aiming to develop this compound as a building block for more complex drug molecules.

Pharmacological investigations have revealed that this compound exhibits notable activity as a modulator of specific biological targets. Preliminary in vitro studies suggest its potential in addressing neurological disorders, with particular emphasis on its interaction with neurotransmitter receptors. The structural features of the compound, including the cyclohexylamine group, appear to play a crucial role in its binding affinity and selectivity.

In the context of drug development, tert-butyl N-3-(1-aminocyclohexyl)-2-methylphenylcarbamate has been identified as a valuable intermediate in the synthesis of novel kinase inhibitors. Recent patent filings (2023-2024) highlight its incorporation into several candidate molecules for oncology applications. The compound's stability and reactivity profile make it particularly suitable for further chemical modifications while maintaining desirable pharmacokinetic properties.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Its molecular structure allows for conjugation with various drug payloads while maintaining stability during transport. This application could revolutionize treatments for hard-to-reach tissue targets, particularly in the central nervous system.

Future research directions include comprehensive toxicological profiling and in vivo efficacy studies to further validate the therapeutic potential of this compound. The scientific community anticipates that these investigations will provide crucial data for advancing tert-butyl N-3-(1-aminocyclohexyl)-2-methylphenylcarbamate from bench to bedside, potentially leading to new treatment options for various medical conditions.